Cas no 1823323-67-6 (3,4-Dichloro-5-(trifluoromethyl)benzyl bromide)

• Product Name: 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide
• CAS No: 1823323-67-6
• MDL: MFCD28103368
• CID: 4621519
• Update Time: 2025-07-02

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

• MDL： MFCD28103368

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide

Professional Introduction to 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS No. 1823323-67-6)

3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS No. 1823323-67-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dichloro and trifluoromethyl substituents on a benzyl bromide backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure imparts both reactivity and stability, making it a versatile building block for the development of novel molecules.

The trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied due to their ability to modulate pharmacokinetic profiles and improve overall drug efficacy. The presence of two chloro substituents further enhances the electrophilicity of the benzyl bromide moiety, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide in the synthesis of biologically active compounds. For instance, studies have demonstrated its effectiveness in generating substituted benzylamines, which are known for their role as pharmacophores in various therapeutic agents. The compound’s ability to undergo cross-coupling reactions with a wide range of nucleophiles has made it an indispensable tool for medicinal chemists seeking to develop new drug candidates.

In the realm of agrochemicals, 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide has been explored as a precursor for herbicides and fungicides. The combination of electron-withdrawing groups such as the chloro and trifluoromethyl substituents contributes to the compound’s bioactivity against various plant pathogens. Research has shown that derivatives of this compound exhibit promising herbicidal properties by interfering with essential enzymatic pathways in plants. This underscores the importance of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide as a key intermediate in developing next-generation crop protection agents.

The pharmaceutical industry has also leveraged the reactivity of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide to synthesize complex drug molecules. Its benzyl bromide moiety serves as an excellent handle for introducing benzyl groups into larger scaffolds through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing heterocyclic compounds that exhibit diverse biological activities. For example, researchers have utilized this compound to develop novel antiviral and anticancer agents by incorporating benzyl-derived pharmacophores into their structures.

From a synthetic chemistry perspective, 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide offers a unique platform for exploring novel reaction pathways and methodologies. Its structural features allow for diverse functionalization strategies, enabling chemists to tailor its reactivity for specific applications. Recent studies have explored its use in flow chemistry systems, where controlled reaction conditions enhance yield and purity. This approach aligns with the growing trend toward sustainable and scalable synthetic processes in the chemical industry.

The versatility of 3,4-Dichloro-5-(trifluoromethyl)benzyl bromide is further exemplified by its role in peptidomimetic chemistry. Peptides are crucial therapeutic agents due to their biological specificity and functional diversity. However, their susceptibility to degradation necessitates the development of stable analogs. The benzyl protecting group introduced via this compound provides an effective means of enhancing peptide stability while allowing for selective deprotection under mild conditions. This has opened new avenues for peptide-based drug development.

In conclusion,3,4-Dichloro-5-(trifluoromethyl)benzyl bromide (CAS No. 1823323-67-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—particularly the presence of chloro and trifluoromethyl substituents—enhance its utility as a synthetic intermediate. The ongoing research into its derivatives continues to uncover new possibilities for developing innovative therapeutics and crop protection agents. As synthetic methodologies evolve，this compound remains a cornerstone in the pursuit of novel chemical entities with significant biological impact.